methyl 4-(2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)benzoate

• IUPAC Name: methyl 4-[[2-(3-methyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C15H14N6O4/c1-20-13-12(18-19-20)14(23)21(8-16-13)7-11(22)17-10-5-3-9(4-6-10)15(24)25-2/h3-6,8H,7H2,1-2H3,(H,17,22)
• InChI Key: DKQNEDABGRYQQI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C=N2)CC(=O)NC3=CC=C(C=C3)C(=O)OC)N=N1
• Molecular Formula: C15H14N6O4
• Molecular Weight: 342.31 g/mol

Description

This compound is a derivative of the [1,2,3]triazolo[4,5-d]pyrimidine class of compounds. Compounds in this class have been synthesized and studied for their potential antimicrobial activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple ring structures, including a pyrimidine ring and a triazole ring. These rings are likely to be fused together, forming a larger, more complex ring system.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the various functional groups within the molecule. For example, the acetamido group could potentially undergo hydrolysis, while the triazole ring might participate in cycloaddition reactions.

Future Directions

Future research on this compound could involve further exploration of its potential antimicrobial properties, as well as investigation into other possible biological activities. Additionally, modifications could be made to the molecular structure in order to optimize its properties or to create new compounds with different activities.